Octadecyl acetate

Description

What is Octadecyl Acetate?

Octadecyl acetate, also known as stearyl acetate or acetic acid octadecyl ester, is a chemical compound with the molecular formula $C_{20}H_{40}O_2$
and a molecular weight of 312.54 g/mol . It is the ester formed from acetic acid and octadecanol . The compound's CAS Registry Number is 822-23-1 .

Synonyms and Identifiers

Octadecyl acetate is known by several synonyms :

• Acetic acid octadecyl ester

• Stearyl acetate

• Acetic acid stearyl ester

• n-Octadecyl ethanoate

• Octadecanol acetate

• n-Octadecyl acetate

Other identifiers include:

• CAS Registry Number: 822-23-1

• MDL Number: MFCD00043649

• EINECS: 212-493-1

• PubChem Substance ID: 87562234

Synthesis and Production

While specific synthetic pathways for octadecyl acetate are not detailed in the provided search results, esterification reactions between acetic acid and octadecanol are a common method for its production. Research has been conducted on using octadecyl acrylate in copolymer synthesis for various applications .

Uses and Applications

The search results highlight the potential use of poly(octadecyl methacrylate) (POMA), a polymer containing octadecyl groups, as a pour point depressant in waxy crude oil . POMA synthesized via reversible addition-fragmentation chain transfer (RAFT) polymerization has been shown to improve the flowability of waxy crude oil by reducing its gelation point and apparent viscosity at low temperatures .

Safety and Handling

The safety data sheet indicates that octadecyl acetate is a solid . Direct contact with eyes may cause temporary irritation . Good personal hygiene practices, such as washing after handling the material, should always be observed . It is recommended to store it in a cool and dark place .

Regulatory Information

Octadecyl acetate is listed in various chemical inventories and databases :

• EPA TSCA Inventory

• ECHA (EC: 212-493-1)

Spectral Information

Spectral data for octadecyl acetate is available in databases such as SDBS (AIST Spectral DB) and MassBank .

• CAS No.: 822-23-1
• Product Name: Octadecyl acetate
• Molecular Formula: C20H40O2
• Molecular Weight: 312.5 g/mol
• IUPAC Name: octadecyl acetate
• Standard InChI: InChI=1S/C20H40O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-20(2)21/h3-19H2,1-2H3
• Standard InChIKey: OIZXRZCQJDXPFO-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCOC(=O)C
• Canonical SMILES: CCCCCCCCCCCCCCCCCCOC(=O)C
• Melting Point: 34.5 °C
• Synonyms: octadecyl acetate;18:Ac
• PubChem Compound: 69968
• Last Modified: Sep 14 2023